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A Comparative Guide to Experimental Results from Heliotron J and Other Leading Stellarators

This guide provides an objective comparison of the experimental performance of the Heliotron
J stellarator with two other leading international stellarator devices: Wendelstein 7-X (W7-X)
and the Large Helical Device (LHD). The information is intended for researchers and scientists
in the fields of plasma physics and fusion energy.

Overview of Devices

Stellarators are a class of magnetic confinement fusion devices that use externally generated
magnetic fields to confine hot plasma. Unlike tokamaks, they do not require a large, inductively
driven plasma current, which gives them a significant advantage for steady-state operations.

e Heliotron J: Located at Kyoto University, Japan, Heliotron J is a medium-sized, flexible
helical-axis heliotron. Its primary mission is to explore the optimization of the magnetic field
configuration to improve plasma confinement and stability, particularly by controlling the
"bumpiness" of the magnetic field.[1][2]

e Wendelstein 7-X (W7-X): Situated in Greifswald, Germany, W7-X is the world's largest and
most advanced optimized stellarator. Its design is the result of extensive computational
optimization aimed at minimizing neoclassical transport, a key energy loss channel in
traditional stellarators, to demonstrate the power-plant potential of the stellarator concept.[3]

[4]
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o Large Helical Device (LHD): Housed in Toki, Japan, the LHD is a large-scale heliotron-type
device utilizing superconducting coils. It is a workhorse for producing high-performance,
steady-state plasmas and has been instrumental in exploring a wide range of plasma
physics phenomena in helical systems.[5][6]

Data Presentation: Device and Performance
Parameters

The following tables summarize the main device parameters and the highest achieved
experimental results for key plasma performance metrics.

Table 1: Comparison of Major Device Parameters

. Wendelstein 7-X Large Helical
Parameter Heliotron J .
(W7-X) Device (LHD)
Major Radius (R) 1.2 m[7] 5.5 m[3][8] 3.6 - 3.9 m[5][9]
Minor Radius (a) 0.1-0.2m[7] 0.53 m[3] 0.6 m[5]
Plasma Volume ~0.68 m3[10] 30 m3[3] 30 m3[11]
Magnetic Field (on
) <1.5T[7] up to 3.0 T[3] up to 3.0 T[5][9]
axis)
_ _ ECH (0.4 MW), NBI NBI (>20 MW), ECRH
Primary Heating
(1.4 MW), ICRF (0.8 ECRH (~9 MW)[8] (~5.5 MW), ICRHI9]
Systems
MW) [12]

Table 2: Comparison of Achieved Plasma Performance
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. Wendelstein 7-X Large Helical
Parameter Heliotron J ]
(W7-X) Device (LHD)
Max. lon Temperature 0.5 ke ~3.4 keV (~40 million ~10 keV (~120 million
~0.5 ke
(T9) *O)l4] *O)2][13]
Max. Electron Temp.
. < 3 keV > 6 keV[14] ~10 keV[2][11]
Max. Line-Avg. ~1.2x10%2 m-3
_ ~1 x 102° m—3[15] ~2 x 102° m~3[3]
Density (ne) (central)[6]
Max. Energy
] N/A > 200 ms[15] ~300 ms[16]
Confinement (Te)
Max. Plasma Beta (B) N/A ~3%][4] > 5%][6]

) 360 seconds (1.8 GJ )
Max. Pulse Duration Seconds ~54 minutes
energy turnover)[4]

World Record for long

Fusion Triple Product N/A
pulse (>30s)[10][17]

Note: The performance values represent the highest achieved in specific experiments and may
not have been reached simultaneously. "N/A" indicates that specific high-performance data was
not prominently available in the reviewed search results, often because the device's primary
mission focuses on other physics aspects.

Experimental Protocols

Achieving high-performance plasma regimes requires carefully orchestrated experimental
procedures. Below are summaries of the protocols used to obtain some of the key results cited
above.

Heliotron J: High-Density Plasma Operation

Heliotron J has successfully explored high-density regimes using a novel fueling method
known as High-Intensity Gas Puffing (HIGP).[18] This technique is designed to create a peaked
density profile, which is beneficial for core plasma confinement.[19]
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e Plasma Initiation: The plasma is typically initiated with a pulse of Electron Cyclotron Heating
(ECH) at a power of approximately 200 kW.[18]

» Main Heating and Fueling: Following initiation, a co-injection Neutral Beam Injection (NBI)
pulse of around 220 kW is applied to heat the plasma.[18]

e Intense Gas Puff: During the NBI phase, a short (e.g., 10 ms), high-flow-rate gas pulse is
injected. This is distinct from conventional gas puffing, which typically uses a lower flow rate
over a longer duration.[18]

o Confinement Improvement: The HIGP method results in a more peaked electron density
profile compared to the flat or hollow profiles from conventional puffing. This has been shown
to improve ion heat transport in the plasma core.[19]

o Diagnostics: Key diagnostics for these experiments include Charge Exchange
Recombination Spectroscopy (CXRS) to measure the ion temperature profile and a YAG
Thomson Scattering system for electron temperature and density profiles.[18]

Wendelstein 7-X: Record Fusion Triple Product

In May 2025, W7-X set a new world record for the fusion triple product (density x temperature x
confinement time) for long-pulse discharges, sustaining high-performance plasma for 43
seconds.[3][4] This achievement was the result of precise control over plasma fueling and
heating.

o Continuous Fueling: A key technology for this achievement was a pellet injector developed
by Oak Ridge National Laboratory. This system injects small, frozen hydrogen pellets into the
plasma to continuously refuel it.[4][14]

e Heating Scenario: Powerful microwave heating (ECRH) was applied simultaneously with the
pellet injection. The plasma temperature was raised to over 20 million degrees Celsius, with
peaks reaching 30 million degrees.[3][4]

e Precise Coordination: The protocol required precise coordination between the heating and
fueling systems. The pellet injector was operated with variable, pre-programmed pulse rates
for the first time to achieve the optimal balance between heating power and fuel supply.[3]
[14]
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» Diagnostics: The primary diagnostics for measuring the record-setting parameters included
an X-ray spectrometer for ion temperature, a unique interferometer for electron density, and
other advanced diagnostics developed at IPP to determine the energy confinement time.[3]

[4]

Large Helical Device (LHD): High lon Temperature
Achievement

LHD achieved a remarkable ion temperature of 10 keV (approximately 120 million °C) in
deuterium plasma experiments, a critical milestone for fusion energy.[2][13]

o Deuterium Operation: The experiments were conducted using deuterium, a heavier isotope
of hydrogen. In positive-ion NBI systems, switching to deuterium allows for higher beam
energy and thus higher heating power.[13][20]

o Optimized Heating Mix: The protocol involved a combination of powerful heating systems.
High-power positive-ion deuterium NBI was combined with negative-ion hydrogen NBI to
maximize the total heating power delivered to the plasma ions.[13]

 Internal Transport Barrier (ITB): The high ion temperature was achieved in a plasma regime
featuring an Internal Transport Barrier (ITB). An ITB is a region within the plasma where heat
transport is significantly reduced, allowing for the formation of a steep temperature gradient
and a very hot core.[13]

o Diagnostics: A comprehensive suite of diagnostics is used on LHD. For high-temperature
experiments, these include Thomson scattering for electron temperature and density, X-ray
crystal spectrometers for ion temperature, and neutron diagnostics, which become
particularly important during deuterium operations to measure fusion reactivity.[20][21][22]
[23]

Visualizations: Experimental Workflow

The following diagram illustrates a generalized workflow for conducting an experiment on a
stellarator like Heliotron J, W7-X, or LHD. It outlines the logical sequence from initial setup to
final data analysis.
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Fig 1. Generalized workflow for a stellarator experiment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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